Ethyl 5-methyl-4-oxo-4,5-dihydropyrano[3,2-b]indole-2-carboxylate

• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol
• IUPAC Name: ethyl 5-methyl-4-oxopyrano[3,2-b]indole-2-carboxylate
• InChI: InChI=1S/C15H13NO4/c1-3-19-15(18)12-8-11(17)13-14(20-12)9-6-4-5-7-10(9)16(13)2/h4-8H,3H2,1-2H3
• InChI Key: PSEJYDPOAIYFNR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=O)C2=C(O1)C3=CC=CC=C3N2C

Description

Ethyl 5-methyl-4-oxo-4,5-dihydropyrano[3,2-b]indole-2-carboxylate is a useful research compound. Its molecular formula is C15H13NO4 and its molecular weight is 271.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6.0g (0.26 mole) of sodium metal in 600ml ab. ethanol was added to 18.0g (0.095 mole) of 3-hydroxy-1-methyl-1H-indol-2-yl methyl ketone, followed by 37.6g (0.26 mole) of diethyl oxalate, added over 10 min. The mixture was stirred and heated at reflux for 17 hours, cooled and the red di-sodium salt was filtered and washed with cold hexane. The crude salt was added to a solution of 28ml conc. HCl and 120ml ab. ethanol, heated at reflux for 30 min., and the mixture was filtered while hot. Cooling the filtrate gave the crude product, which was filtered and then dissolved in 400ml of chloroform. The chloroform solution was washed 3 times with dilute aqueous NaHCO3, 1 time with water, dried (MgSO4) and evaporated to leave a grey residue. Recrystallization from 15% CHCl3 in hexane gave yellow needles of mpt. 160°-162°.